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Compound of Interest

Compound Name: Ammonium paratungstate

Cat. No.: B077760 Get Quote

FOR IMMEDIATE RELEASE

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with Ammonium paratungstate
((NH₄)₁₀W₁₂O₄₁·xH₂O). Adherence to these procedures is critical for ensuring a safe laboratory

environment and proper chemical handling.

Ammonium paratungstate is a white crystalline powder with low toxicity; however, it can

cause irritation to the eyes, skin, and respiratory tract.[1][2][3] Proper handling and disposal are

necessary to minimize exposure and environmental impact.

Essential Safety Information at a Glance
Proper personal protective equipment (PPE) is the first line of defense when handling

Ammonium paratungstate. Engineering controls, such as closed operations and local

exhaust ventilation, should also be in place to minimize dust generation and accumulation.[1][2]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specific Recommendations Rationale

Respiratory Protection

A filter-type dust respirator is

required if dust concentrations

exceed standards. For

emergency situations, an air-

breathing apparatus should be

worn.[1] For nuisance levels of

dust, a type N95 (US) or type

P1 (EN 143) dust mask can be

used.[4][5]

To prevent inhalation of dust

particles which can cause

respiratory tract irritation.[2][3]

Eye Protection

Chemical safety goggles are

mandatory.[1] Equipment

should be tested and approved

under government standards

like NIOSH (US) or EN 166

(EU).[4][5]

To protect eyes from irritation

caused by dust particles.[2][3]

Hand Protection

Wear rubber gloves.[1] Gloves

must be inspected before use

and disposed of properly after

handling.[5]

To prevent skin contact and

potential irritation.[1][2][3]

Body Protection

Wear rubber acid and alkali-

resistant clothing.[1] The type

of body protection should be

chosen based on the

concentration and amount of

the substance at the specific

workplace.[4][5]

To protect the skin from

exposure.

Physicochemical Properties of Ammonium Paratungstate:
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Property Value

Appearance White crystalline powder[1][4]

Molecular Formula (NH₄)₁₀W₁₂O₄₁·xH₂O[1]

Specific Gravity 7.16 g/cm³[1]

Solubility
Insoluble in water, soluble in alkali, slightly

soluble in acid[1]

Melting Point >300 °C[4]

Boiling Point Decomposes[2]

Occupational Exposure Limits for Soluble Tungsten Compounds (as Tungsten):

Organization 8-Hour Limit Value
Short-Term (15 minute) Limit

Value

ACGIH TLV & NIOSH REL 1 mg/m³ 3 mg/m³

Note: Users should consult

appropriate national

regulations for the most current

exposure limits.[6]

Operational and Disposal Plans: A Step-by-Step
Guide
Strict adherence to the following procedures is crucial for safe handling and disposal of

Ammonium paratungstate.

Handling and Storage Protocol
Training: All personnel handling Ammonium paratungstate must receive specific training on

its hazards and the proper handling procedures.[1]
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Ventilation: Work in a well-ventilated area, preferably with local exhaust ventilation to control

dust.[2]

Prevent Dust Generation: Minimize the creation of dust during handling.[2]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[1][5] Contaminated clothing should be removed and washed before reuse.[2]

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[1][2] Keep

away from heat sources and direct sunlight.[1] Store separately from incompatible materials

such as strong acids, alkalis, and halogen compounds like bromine pentafluoride and

chlorine trifluoride.[1][2]

Spill Response Protocol
In the event of a spill, follow these steps to ensure a safe and effective cleanup:

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure the area is well-ventilated.[2]

Personal Protection: Don the appropriate PPE as outlined in the table above.

Containment: Prevent the spill from entering drains or waterways.[4][5]

Cleanup: Carefully sweep or vacuum up the spilled material, avoiding dust generation.[2][4]

[5] Place the collected material into a suitable, closed container for disposal.[4][5]

Emergency First Aid Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
http://www.ammonium-paratungstate.com/APT-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/140_714454938_AmmoniumParaTungstate-CASNO-11120-25-5-MASA.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
http://www.ammonium-paratungstate.com/APT-MSDS.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
http://www.ammonium-paratungstate.com/APT-MSDS.pdf
http://www.ammonium-paratungstate.com/APT-MSDS.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
https://www.chemicalbook.com/msds/ammonium-paratungstate.htm
https://www.cdhfinechemical.com/images/product/msds/140_714454938_AmmoniumParaTungstate-CASNO-11120-25-5-MASA.pdf
https://www.niagararefining.com/uploads/6/0/8/4/60843811/msds_-_apt.pdf
https://www.chemicalbook.com/msds/ammonium-paratungstate.htm
https://www.cdhfinechemical.com/images/product/msds/140_714454938_AmmoniumParaTungstate-CASNO-11120-25-5-MASA.pdf
https://www.chemicalbook.com/msds/ammonium-paratungstate.htm
https://www.cdhfinechemical.com/images/product/msds/140_714454938_AmmoniumParaTungstate-CASNO-11120-25-5-MASA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide artificial respiration

and seek medical attention.[1]

Skin Contact

Wash the affected area with soap and water. If

irritation or a rash develops and persists, seek

medical attention.[1]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes. If irritation

persists, seek medical attention.[1]

Ingestion
Do not induce vomiting. Give large quantities of

water and seek immediate medical attention.[1]

Disposal Plan
All waste materials should be handled in accordance with local, state, and federal regulations.

Waste Characterization: Ammonium paratungstate waste is considered industrial solid

waste.[1]

Disposal Method: Disposal by incineration is a recommended method.[1] Alternatively, it can

be buried in a specified site.[1] Whenever possible, waste containing this material should be

segregated and sent to a metals recycler for recovery.[2]

Container Disposal: Empty containers may still contain harmful residues and should be

handled appropriately.[1] Dispose of contaminated packaging as unused product.[5]

Visualizing Emergency Response: Spill Cleanup
Workflow
To further clarify the spill response process, the following diagram illustrates the logical

workflow for handling an Ammonium paratungstate spill.
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Caption: Workflow for handling an Ammonium paratungstate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

